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Introduction

GSK6853 is a potent and highly selective chemical probe for the bromodomain of
Bromodomain and PHD Finger-containing Protein 1 (BRPF1).[1][2][3][4] BRPF1 is a scaffolding
protein that plays a crucial role in the assembly and enzymatic activity of MYST histone
acetyltransferase (HAT) complexes, which are involved in chromatin remodeling and
transcriptional regulation.[2][5][6] The inhibition of the BRPF1 bromodain by GSK6853 prevents
its interaction with acetylated histones, thereby disrupting the formation and function of these
HAT complexes.[5][7] This document provides detailed application notes and protocols for key
in vitro assays to measure the potency and selectivity of GSK6853.

Mechanism of Action of GSK6853

GSK6853 acts as a competitive inhibitor of the BRPF1 bromodomain, a reader domain that
recognizes and binds to acetylated lysine residues on histone tails. By occupying the acetyl-
lysine binding pocket of the BRPF1 bromodomain, GSK6853 displaces it from chromatin,
thereby modulating the expression of target genes. This mechanism is central to its potential
therapeutic effects. The following diagram illustrates the signaling pathway involving BRPF1
and the inhibitory action of GSK6853.
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BRPF1 Signaling Pathway and GSK6853 Inhibition
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TR-FRET Assay Workflow

Dispense GSK6853 dilutions
to assay plate
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Add biotinylated histone peptide
and Streptavidin-XL665

:

Incubate at room temperature

:

Read TR-FRET signal
(Excitation: 320 nm, Emission: 620 nm & 665 nm)
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NanoBRET™ Assay Workflow

Transfect cells with
Nluc-BRPF1 fusion vector

'

Plate transfected cells
in a white assay plate

Add GSK6853 dilutiona
[Add NanoBRET™ traceD

Read luminescence at 460 nm
and >600 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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